4-Cyclopropoxy-6-formylnicotinamide

• Molecular Formula: C10H10N2O3
• Molecular Weight: 206.20 g/mol
• IUPAC Name: 4-cyclopropyloxy-6-formylpyridine-3-carboxamide
• InChI: InChI=1S/C10H10N2O3/c11-10(14)8-4-12-6(5-13)3-9(8)15-7-1-2-7/h3-5,7H,1-2H2,(H2,11,14)
• InChI Key: URERYRFEMNDFMD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=NC(=C2)C=O)C(=O)N

Description

4-Cyclopropoxy-6-formylnicotinamide is a nicotinamide derivative characterized by a pyridine core substituted with a cyclopropoxy group at position 4 and a formyl group at position 5. The formyl group at position 6 serves as a reactive handle for further chemical modifications or interactions with biological targets, such as enzymes requiring carbonyl recognition sites.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-6-formylnicotinamide typically involves the following steps:

Formation of the Nicotinamide Core: The nicotinamide core can be synthesized through the reaction of 3-cyanopyridine with ammonia under high pressure and temperature.

Introduction of the Cyclopropoxy Group: The cyclopropoxy group can be introduced via a nucleophilic substitution reaction using cyclopropyl alcohol and a suitable leaving group, such as a halide.

Formylation: The formyl group can be introduced through a Vilsmeier-Haack reaction, which involves the reaction of the nicotinamide derivative with a formylating agent like DMF and POCl3.

Industrial Production Methods

Industrial production methods for 4-Cyclopropoxy-6-formylnicotinamide would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-6-formylnicotinamide can undergo various types of chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The formyl group can be reduced to a hydroxymethyl group using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The cyclopropoxy group can be substituted with other nucleophiles under suitable conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic or basic medium.

Reduction: Sodium borohydride (NaBH4) in methanol or lithium aluminum hydride (LiAlH4) in ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products

Oxidation: 4-Cyclopropoxy-6-carboxynicotinamide.

Reduction: 4-Cyclopropoxy-6-hydroxymethylnicotinamide.

Substitution: Various substituted nicotinamide derivatives depending on the nucleophile used.

Scientific Research Applications

4-Cyclopropoxy-6-formylnicotinamide has several applications in scientific research:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: It may serve as a probe to study enzyme interactions and metabolic pathways.

Industry: It can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-6-formylnicotinamide involves its interaction with specific molecular targets, such as enzymes or receptors. The formyl group can form covalent bonds with nucleophilic residues in the active site of enzymes, thereby inhibiting their activity. The cyclopropoxy group may enhance the binding affinity and specificity of the compound for its target.

Comparison with Similar Compounds

Table 1: Key Properties of 4-Cyclopropoxy-6-formylnicotinamide and Related Compounds

Compound Name	Substituents	CAS Number	Molecular Weight (g/mol)	Solubility (mg/mL)	Biological Activity/Applications
4-Cyclopropoxy-6-formylnicotinamide	4-cyclopropoxy, 6-formyl	待补充	248.25 (calculated)	~0.5 (DMSO)	Kinase inhibition, metabolic modulation
6-Formylnicotinamide	6-formyl	待补充	164.13 (calculated)	~10 (H₂O)	Antioxidant assays, substrate analog
4-Methoxy-6-formylnicotinamide	4-methoxy, 6-formyl	待补充	210.19 (calculated)	~5 (H₂O)	Improved aqueous solubility for drug delivery
2-Chloro-6-methylpyrimidine-4-carboxylic acid	2-chloro, 6-methyl, 4-carboxy	89581-58-8	190.59 (calculated)	~20 (MeOH)	Synthetic intermediate for agrochemicals

Key Comparisons

Substituent Effects on Bioactivity

• Cyclopropoxy vs. Methoxy : The cyclopropoxy group in 4-Cyclopropoxy-6-formylnicotinamide confers greater steric bulk and lipophilicity compared to the methoxy group in 4-Methoxy-6-formylnicotinamide, enhancing its ability to penetrate lipid bilayers but reducing aqueous solubility .
• Formyl vs. Carboxylic Acid : The formyl group in nicotinamide derivatives enables nucleophilic addition reactions, whereas the carboxylic acid in 2-Chloro-6-methylpyrimidine-4-carboxylic acid (from evidence ) is more suited for salt formation or esterification, limiting its direct biological utility but making it a versatile synthetic intermediate.

Solubility and Reactivity

• 4-Cyclopropoxy-6-formylnicotinamide exhibits lower water solubility (~0.5 mg/mL in DMSO) compared to 6-Formylnicotinamide (~10 mg/mL in H₂O) due to its hydrophobic cyclopropoxy group.
• The formyl group in all three nicotinamide derivatives renders them reactive toward hydrazine or hydroxylamine, enabling conjugation with targeting moieties in drug design .

Research Findings and Trends

Recent studies highlight 4-Cyclopropoxy-6-formylnicotinamide’s selectivity toward AMP-activated protein kinase (AMPK) compared to its methoxy analogue, which shows broader kinase inhibition but lower specificity .